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Compound of Interest

Compound Name: fumarsaures Ammoniak

Cat. No.: B079078

Anwendungsgebiete und Protokolle fiir Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung

Ammoniumfumarat dient als Schliissel-Substrat in der biokatalytischen Produktion von L-
Asparaginsaure, einer nicht-essentiellen Aminosaure mit breiter Anwendung in der Pharma-,
Lebensmittel- und Chemieindustrie. Die enzymatische Umwandlung von Ammoniumfumarat zu
L-Asparaginsaure mittels Aspartat-Ammoniak-Lyase (Aspartase) stellt eine hocheffiziente und
stereoselektive Syntheseroute dar. Dieses Verfahren nutzt milde Reaktionsbedingungen und
vermeidet den Einsatz toxischer Reagenzien, was es zu einer umweltfreundlichen Alternative
zu klassischen chemischen Synthesen macht.

Wirkmechanismus und Logik

Die biokatalytische Synthese von L-Asparaginsdure aus Ammoniumfumarat basiert auf der
reversiblen Additionsreaktion von Ammoniak an die Doppelbindung der Fumarsaure, katalysiert
durch das Enzym Aspartase (EC 4.3.1.1). Das Ammoniumfumarat liefert hierbei sowohl das
Kohlenstoffgerist (Fumarat) als auch die Aminogruppe (Ammonium) fur die Synthese der
Aminosaure.

Abbildung 1: Enzymatische Umwandlung von Ammoniumfumarat.

Quantitative Daten zur Biokonversion
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Die Effizienz der biokatalytischen Umwandlung von Ammoniumfumarat zu L-Asparaginséure
kann durch den Einsatz immobilisierter Mikroorganismen, die Aspartase exprimieren, tber
langere Zeitrdume aufrechterhalten werden. Die nachfolgende Tabelle zeigt beispielhafte
Umwandlungsverhaltnisse, die in einem kontinuierlichen S&ulenreaktor erzielt wurden.

Betriebstage FlieBgeschwindigkeit Umwandlungsverhaltnis

(ml/h) (%)
1 6.5 100
3 6.5 100
6 6.5 99
10 6.5 98
1 25 100
3 25 100
6 25 98
10 25 95
Tabelle 1:

Umwandlungsverhéltnis von
Ammoniumfumarat zu L-
Asparaginsaure bei
verschiedenen
FlieRgeschwindigkeiten unter
Verwendung von in
Polyacrylamidgel
immobilisierten E. coli-Zellen.
Die Daten deuten auf eine
hohe Stabilitat und Effizienz

des Biokatalysators hin.[1]

Experimentelle Protokolle
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Protokoll 1: Immobilisierung von Mikroorganismen fir
die Aspartase-Produktion

Dieses Protokoll beschreibt die Immobilisierung von Escherichia coli-Zellen, die als Quelle flr

das Enzym Aspartase dienen.

Materialien:

Escherichia coli Zellen (z.B., ATCC 11203)
Physiologische Kochsalzlésung (0.9% NaCl)
Acrylamid-Monomer
N,N'-Methylenbisacrylamid (MBAA)
Ammoniumpersulfat (APS)

Tetramethylethylendiamin (TEMED)

Vorgehensweise:

Zellsuspension: Suspendieren Sie eine definierte Menge an E. coli-Zellen (z.B. 4,8 g) in
physiologischer Kochsalzlésung (z.B. 48 ml).[1]

Monomerlésung: Bereiten Sie eine Monomerlésung vor, indem Sie Acrylamid (z.B. 9 g) und
N,N'-Methylenbisacrylamid (z.B. 480 mg) zur Zellsuspension geben.[1]

Polymerisation: Initiieren Sie die Polymerisation durch Zugabe von Ammoniumpersulfat und
TEMED. Die genauen Mengen kbénnen je nach gewunschter Gel-Porositat variieren.

Granulierung: Nach der Polymerisation wird das Gel mechanisch zerkleinert, um ein
Granulat zu erhalten, das in einer Saule fur die kontinuierliche Reaktion verwendet werden
kann.

Waschen: Waschen Sie das immobilisierte Zellgranulat griindlich mit Puffer, um nicht-
reagierte Monomere und lose Zellen zu entfernen.
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Protokoll 2: Kontinuierliche Produktion von L-
Asparaginsaure

Dieses Protokoll beschreibt die kontinuierliche Synthese von L-Asparaginsdure aus

Ammoniumfumarat unter Verwendung einer Saule mit immobilisierten Mikroorganismen.

Materialien:

Immobilisierte E. coli-Zellen (aus Protokoll 1)
Ammoniumfumaratlésung (Substratlésung, pH-Wert eingestellt)
Chromatographiesaule

Pumpe flr kontinuierlichen Fluss

Thermostat zur Temperaturregelung

Vorgehensweise:

Saulenpackung: Fillen Sie eine Chromatographiesdule mit dem vorbereiteten Granulat der
immobilisierten Mikroorganismen.

Reaktionsstart: Pumpen Sie die Ammoniumfumaratldsung kontinuierlich durch die Saule. Die
FlieRgeschwindigkeit kann je nach gewinschtem Umsatz angepasst werden (siehe Tabelle

1).[1]

Temperaturkontrolle: Halten Sie die Saulentemperatur auf einem fur die Enzymaktivitat
optimalen Wert (z.B. 30-40 °C).

Produkt-Sammlung: Sammeln Sie das Eluat am Ausgang der Sdule. Das Eluat enthélt die
Reaktionslésung mit L-Asparaginsaure.

Aufarbeitung: Die L-Asparaginséure kann aus der Reaktionslésung durch Fallung isoliert
werden. Hierzu wird der pH-Wert der Losung durch Zugabe einer Saure (z.B. Ameisenséaure
oder Essigsaure) auf den isoelektrischen Punkt von L-Asparaginsaure eingestellt.[2]
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o Kreislauffiihrung: Die nach der Abtrennung der L-Asparaginséure verbleibende Mutterlauge,
die Ammoniumsalze enthalt, kann nach entsprechender Aufbereitung und Zugabe von
frischer Fumarsaure in den Prozess zurtickgefiihrt werden.[2]

Abbildung 2: Workflow der L-Asparaginsaure-Produktion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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